![molecular formula C20H22N6O B2608522 N~4~-(4-methylphenyl)-1-(6-piperidino-4-pyrimidinyl)-1H-imidazole-4-carboxamide CAS No. 1251632-39-9](/img/structure/B2608522.png)
N~4~-(4-methylphenyl)-1-(6-piperidino-4-pyrimidinyl)-1H-imidazole-4-carboxamide
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Description
N~4~-(4-methylphenyl)-1-(6-piperidino-4-pyrimidinyl)-1H-imidazole-4-carboxamide is a useful research compound. Its molecular formula is C20H22N6O and its molecular weight is 362.437. The purity is usually 95%.
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Scientific Research Applications
Analytical Methods
- Nonaqueous Capillary Electrophoresis : A study developed a nonaqueous capillary electrophoretic separation method for imatinib mesylate (IM) and related substances, including compounds structurally similar to N
4-(4-methylphenyl)-1-(6-piperidino-4-pyrimidinyl)-1H-imidazole-4-carboxamide. This method showed promise for quality control in pharmaceutical analysis due to its simplicity, effectiveness, and low cost (Lei Ye et al., 2012).
Synthesis and Evaluation
- Anti-angiogenic and DNA Cleavage Studies : Novel derivatives of N
4-(4-methylphenyl)-1-(6-piperidino-4-pyrimidinyl)-1H-imidazole-4-carboxamide were synthesized and evaluated for their ability to inhibit in vivo angiogenesis and their DNA cleavage abilities. Some compounds showed significant anti-angiogenic activity and potential as anticancer agents due to their cytotoxic effects (Vinaya Kambappa et al., 2017).
Polyamide Design
- DNA Recognition : The study explored the design and synthesis of polyamides containing N-methyl imidazole and N-methyl pyrrole, aiming to target specific DNA sequences and control gene expression. These polyamides are being investigated as potential medicinal agents for diseases like cancer, indicating the relevance of N
4-(4-methylphenyl)-1-(6-piperidino-4-pyrimidinyl)-1H-imidazole-4-carboxamide derivatives in therapeutic applications (Sameer Chavda et al., 2010).
Antiprotozoal Activity
- Antiprotozoal Agents : Research on novel dicationic imidazo[1,2-a]pyridines, structurally related to N
4-(4-methylphenyl)-1-(6-piperidino-4-pyrimidinyl)-1H-imidazole-4-carboxamide, showed strong DNA affinity and significant in vitro and in vivo activity against Trypanosoma rhodesiense and Plasmodium falciparum. These findings highlight the potential of such compounds in treating protozoal infections (M. Ismail et al., 2004).
Properties
IUPAC Name |
N-(4-methylphenyl)-1-(6-piperidin-1-ylpyrimidin-4-yl)imidazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N6O/c1-15-5-7-16(8-6-15)24-20(27)17-12-26(14-23-17)19-11-18(21-13-22-19)25-9-3-2-4-10-25/h5-8,11-14H,2-4,9-10H2,1H3,(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CPYYWYNPIJHOCN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC(=O)C2=CN(C=N2)C3=CC(=NC=N3)N4CCCCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.